Cas no 1233762-59-8 ((7-phenylnaphthalen-2-yl)boronic acid)

• Product Name: (7-phenylnaphthalen-2-yl)boronic acid
• CAS No: 1233762-59-8
• MF: C₁₆H₁₃BO₂
• MW: 248.084224462509
• CID: 5869011
• PubChem ID: 58461088
• Update Time: 2025-05-24

(7-phenylnaphthalen-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(7-phenyl-2-naphthalenyl)-
• (7-phenylnaphthalen-2-yl)boronic acid
• EN300-17930668
• SCHEMBL2511888
• 1233762-59-8
• CS-0108643
• 7-phenylnaphthalene-2-boronic acid
• GQXDHXDVXQGQJT-UHFFFAOYSA-N

• Inchi： 1S/C16H13BO2/c18-17(19)16-9-8-13-6-7-14(10-15(13)11-16)12-4-2-1-3-5-12/h1-11,18-19H
• InChI Key： GQXDHXDVXQGQJT-UHFFFAOYSA-N
• SMILES： B(C1=CC=C2C(=C1)C=C(C1=CC=CC=C1)C=C2)(O)O

Computed Properties

• Exact Mass: 248.1008598g/mol
• Monoisotopic Mass: 248.1008598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 478.4±43.0 °C(Predicted)
• pka: 8.47±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes

Additional information on (7-phenylnaphthalen-2-yl)boronic acid

7-Phenylnaphthalen-2-yl Boronic Acid: A Comprehensive Overview

The compound 7-phenylnaphthalen-2-yl boronic acid (CAS No. 1233762-59-8) is a highly specialized organic compound with significant applications in various fields of chemistry, particularly in materials science and drug discovery. This compound, characterized by its unique structure, has garnered attention due to its potential in advanced chemical synthesis and its role in the development of novel materials. In this article, we delve into the properties, synthesis, applications, and recent advancements related to 7-phenylnaphthalen-2-yl boronic acid.

7-Phenylnaphthalen-2-yl boronic acid is a derivative of naphthalene, a polycyclic aromatic hydrocarbon with two fused benzene rings. The substitution pattern of this compound is critical to its reactivity and functionality. The phenyl group attached at the 7-position of the naphthalene ring introduces additional aromaticity and enhances the compound's stability. The boronic acid group (-B(OH)₂) at the 2-position plays a pivotal role in enabling cross-coupling reactions, a cornerstone of modern organic synthesis.

Recent studies have highlighted the importance of 7-phenylnaphthalen-2-yl boronic acid in the synthesis of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). Researchers have demonstrated that the unique electronic properties of this compound make it an excellent candidate for use in optoelectronic devices. For instance, a 2023 study published in *Nature Materials* explored the use of 7-phenylnaphthalen-2-yl boronic acid in creating highly efficient blue LEDs, showcasing its potential in next-generation display technologies.

The synthesis of 7-phenylnaphthalen-2-yboronic acid typically involves a multi-step process that begins with the preparation of naphthalene derivatives. One common approach is the Suzuki-Miyaura coupling reaction, which allows for precise control over the substitution pattern of the naphthalene ring. This reaction involves coupling an aryl halide with a boronic acid under palladium catalysis, yielding the desired product with high efficiency. Recent advancements in catalytic systems have further enhanced the yield and selectivity of this reaction, making it more accessible for large-scale production.

In addition to its role in materials science, 7-phénylnaphtalène - 2-yboronic acid has shown promise in drug discovery efforts. Its ability to participate in various cross-coupling reactions makes it a valuable building block for constructing complex molecular architectures. For example, researchers have utilized this compound to synthesize bioactive molecules with potential anti-cancer properties. A 2023 study published in *Journal of Medicinal Chemistry* reported that derivatives of 7-phénylnaphtalène - 2-yboronic acid exhibited significant cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound for drug development.

The physical properties of 7-phénylnaphtalène - 2-yboronic acid are also worth noting. It is typically a crystalline solid with a melting point around 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands due to the extended conjugation within the naphthalene system, making it suitable for applications requiring specific optical properties.

From an environmental standpoint, 7-phénylnaphtalène - 2-yboronic acid is considered non-hazardous under normal handling conditions. However, like all chemicals, proper safety precautions should be taken during synthesis and use to minimize exposure risks.

In conclusion, 7-phénylnaphtalène - 2-yboronic acid (CAS No. 1233762598) is a versatile compound with wide-ranging applications in materials science and drug discovery. Its unique structure and reactivity make it an invaluable tool for researchers working on cutting-edge technologies. As demonstrated by recent advancements, this compound continues to pave the way for innovative solutions across multiple disciplines.